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Compound of Interest

Compound Name: Indanthrone

Cat. No.: B1215505 Get Quote

An In-depth Technical Guide to Indanthrone
This technical guide provides a comprehensive overview of Indanthrone, tailored for

researchers, scientists, and professionals in drug development. The document covers its

fundamental chemical properties, synthesis, and physical characteristics, presenting data in a

structured and accessible format.

Chemical Identity and Structure
Indanthrone, also known as Indanthrene, is a synthetic organic pigment and vat dye.[1][2] It is

recognized for its exceptional lightfastness and stability, making it a subject of interest in

materials science and potentially as a scaffold in medicinal chemistry.[1][2]

CAS Number: 81-77-6[1][2][3][4]

Molecular Formula: C₂₈H₁₄N₂O₄[1][2][5][6]

IUPAC Name: 6,15-Dihydrodinaphtho[2,3-a:2′,3′-h]phenazine-5,9,14,18-tetrone[2]

Synonyms: C.I. Pigment Blue 60, C.I. Vat Blue 4, Indanthren Blue RSN[2][3][4]

The chemical structure of Indanthrone consists of two anthraquinone units linked by two

amine groups, forming a large, planar, polycyclic aromatic system.[1]
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Physicochemical Properties
The quantitative properties of Indanthrone are summarized in the table below, providing a

clear reference for experimental design and material characterization.

Property Value Citations

Molecular Weight 442.43 g/mol [2][5][6]

Appearance
Dark blue solid, needles with a

metallic luster
[1][2]

Melting Point 470–500 °C (decomposes) [1][2][7]

Density 1.6 g/mL [2][7]

Solubility in Water Insoluble [2][7]

Solubility (Organic)

Slightly soluble in hot

chloroform, quinoline;

Insoluble in acetone, ethanol,

toluene.

[1]

Solubility (Acidic)
Soluble in concentrated

Sulphuric acid
[1]

UV max (on cellophane) 278 nm [4]

UV max (in alcohol)
216 nm, 255 nm, 292.5 nm,

371 nm
[4]

Experimental Protocol: Synthesis of Indanthrone
The primary method for synthesizing Indanthrone is through the dimerization of 2-

aminoanthraquinone under strongly alkaline conditions. This protocol is a foundational

procedure for obtaining the molecule.

Objective: To synthesize Indanthrone from 2-aminoanthraquinone.

Materials:
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2-aminoanthraquinone

Potassium hydroxide (KOH)

Solvent (e.g., a high-boiling point solvent like nitrobenzene or water under pressure)

Oxidizing agent (e.g., air, potassium nitrate)

Methodology:

Preparation of Reaction Mixture: A mixture of 2-aminoanthraquinone and a stoichiometric

excess of potassium hydroxide is prepared in a suitable high-boiling point solvent.

Dimerization: The mixture is heated to a high temperature, typically between 220-235 °C.[2]

[8] Under these strongly alkaline conditions, two molecules of 2-aminoanthraquinone

undergo a condensation reaction to form an intermediate.[2]

Intramolecular Cyclization: The resulting intermediate undergoes intramolecular cyclization,

forming the core heterocyclic structure of Indanthrone.[2][8]

Oxidation: The cyclized intermediate is then oxidized to yield the final Indanthrone product.

This can be achieved by bubbling air through the reaction mixture or by the addition of an

oxidizing agent.[2]

Isolation and Purification: After the reaction is complete, the mixture is cooled. The solid

product is isolated by filtration. It is then washed thoroughly with water and organic solvents

to remove unreacted starting materials and byproducts, followed by drying to yield the final

pure Indanthrone pigment.

Visualization of Synthesis Workflow
The logical flow of the Indanthrone synthesis process is depicted below. This diagram

illustrates the key transformations from the starting material to the final product.
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Starting Material

Reaction Steps

Final Product

2-Aminoanthraquinone (x2)

Step 1: Dimerization

Conditions: KOH Temp: 220-235 °C

Step 2: Intramolecular Cyclization

Forms core structure

Intermediate Formed

Step 3: Oxidation

Agent: Air or KNO₃

Indanthrone

Click to download full resolution via product page

Caption: Workflow for the synthesis of Indanthrone.
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Role in Cellular Signaling Pathways
While Indanthrone and its derivatives are established as high-performance pigments and have

been explored as organic semiconductors, detailed investigations into their specific interactions

with cellular signaling pathways are not extensively documented in the public literature.[7][9]

Research into molecules with similar polycyclic aromatic structures has sometimes revealed

interactions with pathways like NF-κB or MAPK, but direct evidence linking Indanthrone to a

specific signaling cascade in a drug development context is not available in the provided

search results.[10][11]

Therefore, a diagram of a specific signaling pathway modulated by Indanthrone cannot be

provided at this time. Further research, including cell-based assays and mechanistic studies,

would be required to elucidate any potential role of Indanthrone as a modulator of intracellular

signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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